Cas no 857521-55-2 (3-(1,3-benzothiazol-6-yl)propan-1-amine)
857521-55-2 structure
Product name:3-(1,3-benzothiazol-6-yl)propan-1-amine
3-(1,3-benzothiazol-6-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzothiazolepropanamine
- 6-(3-Aminopropyl)benzothiazole
- 3-(1,3-benzothiazol-6-yl)propan-1-amine
- MFCD12408406
- 3-(Benzo[d]thiazol-6-yl)propan-1-amine
- SCHEMBL4943705
- SY268198
- 857521-55-2
- VODGZZWQRMPOOH-UHFFFAOYSA-N
- 3-Benzothiazol-6-yl-propylamine
-
- MDL： MFCD12408406
- Inchi： InChI=1S/C10H12N2S/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6-7H,1-2,5,11H2
- InChI Key： VODGZZWQRMPOOH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 192.072
- Monoisotopic Mass: 192.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2A^2
- XLogP3: 1.7
3-(1,3-benzothiazol-6-yl)propan-1-amine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY268198-0.25g |
6-(3-Aminopropyl)benzothiazole |
857521-55-2 | ≥95% | 0.25g |
¥11800.00 | 2024-07-09 | |
| Enamine | BBV-39762876-1.0g |
3-(1,3-benzothiazol-6-yl)propan-1-amine |
857521-55-2 | 95% | 1.0g |
$1150.0 | 2022-12-15 | |
| Enamine | BBV-39762876-10g |
3-(1,3-benzothiazol-6-yl)propan-1-amine |
857521-55-2 | 95% | 10g |
$3795.0 | 2023-10-28 | |
| Enamine | BBV-39762876-1g |
3-(1,3-benzothiazol-6-yl)propan-1-amine |
857521-55-2 | 95% | 1g |
$1150.0 | 2023-10-28 | |
| Enamine | BBV-39762876-5.0g |
3-(1,3-benzothiazol-6-yl)propan-1-amine |
857521-55-2 | 95% | 5.0g |
$3018.0 | 2022-12-15 | |
| Enamine | BBV-39762876-2.5g |
3-(1,3-benzothiazol-6-yl)propan-1-amine |
857521-55-2 | 95% | 2.5g |
$2384.0 | 2023-10-28 | |
| eNovation Chemicals LLC | Y1052321-0.25g |
6-(3-Aminopropyl)benzothiazole |
857521-55-2 | 95% | 0.25g |
$1375 | 2024-07-19 | |
| Enamine | BBV-39762876-10.0g |
3-(1,3-benzothiazol-6-yl)propan-1-amine |
857521-55-2 | 95% | 10.0g |
$3795.0 | 2022-12-15 | |
| Enamine | BBV-39762876-5g |
3-(1,3-benzothiazol-6-yl)propan-1-amine |
857521-55-2 | 95% | 5g |
$3018.0 | 2023-10-28 | |
| eNovation Chemicals LLC | Y1052321-0.25g |
6-(3-Aminopropyl)benzothiazole |
857521-55-2 | 95% | 0.25g |
$1375 | 2025-02-21 |
3-(1,3-benzothiazol-6-yl)propan-1-amine Related Literature
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
-
Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:857521-55-2)3-(1,3-benzothiazol-6-yl)propan-1-amine
Purity:99%
Quantity:0.25g
Price ($):1479.0